4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2,6-diiodobenzenol

• IUPAC Name: 4-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-2,6-diiodophenol
• InChI: InChI=1S/C12H5ClF3I2NO/c13-7-3-6(12(14,15)16)4-19-10(7)5-1-8(17)11(20)9(18)2-5/h1-4,20H
• InChI Key: BSWFDICTFRPSPK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1I)O)I)C2=C(C=C(C=N2)C(F)(F)F)Cl
• Molecular Formula: C12H5ClF3I2NO
• Molecular Weight: 525.43 g/mol

Description

The compound “4-[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]-2,6-diiodobenzenol” is a complex organic molecule. It contains a pyridine ring which is a basic aromatic six-membered ring with one nitrogen atom. The pyridine ring is substituted with a chloro group and a trifluoromethyl group. The molecule also contains a benzene ring which is substituted with two iodine atoms and a hydroxyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, including the introduction of the chloro, trifluoromethyl, diiodo, and hydroxyl groups at the correct positions on the pyridine and benzene rings. The exact synthetic route would depend on the starting materials and the specific conditions required for each reaction.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of the atoms and the bonds between them. The presence of the electronegative chlorine, fluorine, iodine, and oxygen atoms would likely result in a polar molecule with several regions of different electron density.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the functional groups present. The trifluoromethyl group is known to be a strong electron-withdrawing group, which could make the molecule more reactive. The hydroxyl group could potentially participate in reactions involving the formation or breaking of O-H bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of iodine atoms could make the compound relatively heavy and possibly increase its boiling and melting points. The trifluoromethyl group could increase the compound’s stability and resistance to reactions.

Scientific Research Applications

Agrochemical Applications

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Pharmaceutical Applications

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Veterinary Applications

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Synthesis of Active Ingredients

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Biological Activities

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Future Applications

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Mechanism of Action

Target of Action

Compounds with similar structures have been known to interact with various receptors and enzymes .

Mode of Action

The trifluoromethyl group and the pyridine ring could potentially enhance the compound’s ability to penetrate cellular membranes and reach intracellular targets .

Biochemical Pathways

Compounds with similar structures have been known to influence various biochemical pathways, including signal transduction pathways, metabolic pathways, and cell cycle regulation .

Pharmacokinetics

The presence of the trifluoromethyl group and the pyridine ring could potentially enhance the compound’s bioavailability by increasing its lipophilicity, thereby facilitating its absorption and distribution .

Result of Action

Based on the properties of similar compounds, it could potentially influence cellular processes such as cell proliferation, apoptosis, and signal transduction .

Action Environment

Environmental factors such as pH, temperature, and the presence of other molecules could potentially influence the compound’s action, efficacy, and stability. For instance, the compound’s stability could be affected by extreme pH or temperature conditions. Additionally, the presence of other molecules could either enhance or inhibit the compound’s action through synergistic or antagonistic effects .

Safety and Hazards

The safety and hazards associated with this compound would depend on its reactivity and the nature of its breakdown products. The presence of iodine atoms could potentially make the compound hazardous if it’s not handled properly.

Future Directions

The future research directions for this compound could involve studying its reactivity, exploring its potential uses, and developing safer and more efficient methods for its synthesis.